Cas no 2567489-91-0 ((1S,2R,3S)-3-aminocyclohexane-1,2-diol hydrochloride)

• Product Name: (1S,2R,3S)-3-aminocyclohexane-1,2-diol hydrochloride
• CAS No: 2567489-91-0
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• CID: 5970457
• PubChem ID: 91928353
• Update Time: 2025-05-20

(1S,2R,3S)-3-aminocyclohexane-1,2-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2R,3S)-3-aminocyclohexane-1,2-diol hydrochloride
• 2567489-91-0
• (1S,2R,3S)-3-Aminocyclohexane-1,2-diol;hydrochloride
• EN300-19723488

• Inchi： 1S/C6H13NO2.ClH/c7-4-2-1-3-5(8)6(4)9;/h4-6,8-9H,1-3,7H2;1H/t4-,5-,6+;/m0./s1
• InChI Key： MIDIYKXNTKNGBP-WLUDYRNVSA-N
• SMILES： Cl.O[C@H]1[C@H](CCC[C@@H]1N)O

Computed Properties

• Exact Mass: 167.0713064g/mol
• Monoisotopic Mass: 167.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Additional information on (1S,2R,3S)-3-aminocyclohexane-1,2-diol hydrochloride

(1S,2R,3S)-3-Aminocyclohexane-1,2-Diol Hydrochloride: A Comprehensive Overview

The compound with CAS Number 2567489-91-0, known as (1S,2R,3S)-3-aminocyclohexane-1,2-diol hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique stereochemistry and potential applications in drug development. The cyclohexane ring structure forms the core of this molecule, with amino and diol groups attached at specific positions, contributing to its functional diversity.

Recent studies have highlighted the importance of stereoisomerism in determining the biological activity of this compound. The (1S,2R,3S) configuration is particularly notable for its role in molecular recognition and binding affinity. Researchers have explored its potential as a precursor for more complex molecules, leveraging its cyclohexane framework to synthesize bioactive agents with tailored properties.

The synthesis of (1S,2R,3S)-3-aminocyclohexane-1,2-diol hydrochloride involves multi-step processes that require precise control over stereochemistry. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric excess. These advancements underscore the compound's value in both academic research and industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C and is soluble in water under specific conditions. Its hydrochloride salt form enhances solubility and stability, making it suitable for various analytical techniques such as NMR and HPLC. The presence of both amino and diol groups also facilitates its use in click chemistry and other modular synthesis strategies.

Recent research has focused on the biological evaluation of this compound. Studies indicate that it may possess antioxidant properties due to the redox activity of its diol groups. Additionally, its amino functionality suggests potential applications in peptide synthesis or as a building block for bioconjugates.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior. Molecular docking studies reveal that its spatial arrangement allows for favorable interactions with target proteins, making it a promising candidate for drug design.

In conclusion, (1S,2R,3S)-3-aminocyclohexane-1,2-diol hydrochloride stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique stereochemistry and functional groups make it an invaluable tool in modern chemical research.